C.I. Food Yellow 10

• CAS No.: 85-84-7
• Product Name: C.I. Food Yellow 10
• Molecular Formula: C16H13N3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 1-phenyldiazenylnaphthalen-2-amine
• Standard InChI: InChI=1S/C16H13N3/c17-15-11-10-12-6-4-5-9-14(12)16(15)19-18-13-7-2-1-3-8-13/h1-11H,17H2
• Standard InChIKey: KLCDQSGLLRINHY-VHEBQXMUSA-N
• SMILES: C1=CC=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=C(C=CC3=CC=CC=C32)N
• Appearance: Solid powder
• Colorform: Red platelets from absolute alcohol; Orange or red platelets; Orange crystals
• Melting Point: 103.0 °C; 103 °C
• Description: C.I. Food Yellow 10, also known as Fast Yellow AB or Acid Yellow, is an azo dye used primarily as a food dye that is now delisted in both Europe and USA and is forbidden if used in foods and drinks. Ungraded products supplied by Spectrum are indicative of a grade suitable for general industrial use or research purposes and typically are not suitable for human consumption or therapeutic use.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Very soluble in ethanol, acetic acid; Soluble in alcohol, carbon tetrachloride, acetic acid, vegetable oils; Practically insoluble in water; In water, 0.30 mg/L at 37 °C
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: C.I. Food Yellow 10; BRN 1842536; NSC 11228; NSC-11228; NSC11228; Oil Yellow AB; Yellow AB; CI Solvent Yellow 5; CCRIS 3193
• Vapor Pressure: 6.51X10-7 mm Hg at 25 °C (est)
• Reference: 1: Peng W, Ding F, Peng YK, Jiang YT, Zhang L. Binding patterns and structure-affinity relationships of food azo dyes with lysozyme: a multitechnique approach. J Agric Food Chem. 2013 Dec 18;61(50):12415-28. doi: 10.1021/jf4039327. Epub 2013 Dec 9. PubMed PMID: 24319998.; 2: Petigara BR, Scher AL. Direct method for determination of Sudan I in FD&C Yellow No. 6 and D&C Orange No. 4 by reversed-phase liquid chromatography. J AOAC Int. 2007 Sep-Oct;90(5):1373-8. PubMed PMID: 17955981.; 3: Florian M, Yamanaka H, Carneiro PA, Zanoni MV. Determination of brilliant blue FCF in the presence and absence of erythrosine and quinoline yellow food colours by cathodic stripping voltammetry. Food Addit Contam. 2002 Sep;19(9):803-9. PubMed PMID: 12396391.; 4: National Toxicology Program . NTP Toxicology and Carcinogenesis Studies of D&C Yellow No. 11 (CAS No. 8003-22-3) in F344/N Rats (Feed Studies). Natl Toxicol Program Tech Rep Ser. 1997 Apr;463:1-190. PubMed PMID: 12587013.; 5: Castle L, Damant AP, Honeybone CA, Johns SM, Jickells SM, Sharman M, Gilbert J. Migration studies from paper and board food packaging materials. Part 2. Survey for residues of dialkylamino benzophenone UV-cure ink photoinitiators. Food Addit Contam. 1997 Jan;14(1):45-52. PubMed PMID: 9059582.; 6: National Toxicology Program . NTP Toxicology and Carcinogenesis Studies of Turmeric Oleoresin (CAS No. 8024-37-1) (Major Component 79%-85% Curcumin, CAS No. 458-37-7) in F344/N Rats and B6C3F1 Mice (Feed Studies). Natl Toxicol Program Tech Rep Ser. 1993 Aug;427:1-275. PubMed PMID: 12616304.; 7: National Toxicology Program . Toxicology and Carcinogenesis Studies of Quercetin (CAS No. 117-39-5) in F344 Rats (Feed Studies). Natl Toxicol Program Tech Rep Ser. 1992 Sep;409:1-171. PubMed PMID: 12621521.
• PubChem Compound: 6824
• Last Modified: Nov 11 2021